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Compound of Interest

Compound Name: 2,2-Dimethylhept-6-yn-3-one
CAS No.: 51060-08-3
Cat. No.: B2823716
Get Quote
. J

Executive Summary

2,2-Dimethylhept-6-yn-3-one (CAS: 51060-08-3) is a sterically hindered

-alkynyl ketone. Unlike reactive

-unsaturated ketones (ynones) or unhindered methyl ketones, this compound features a tert-
butyl group adjacent to the carbonyl. This structural motif acts as a "steric gate," significantly
reducing the electrophilicity of the ketone while leaving the terminal alkyne available for
selective transformations.

Key Differentiator: The tert-butyl group renders the ketone moiety chemically robust, allowing it
to survive conditions (e.g., mild reduction, nucleophilic attack on the alkyne) that would
decompose standard alkynyl ketones. It is a premium building block for the regioselective
synthesis of substituted furans and orthogonal "Click" chemistry linkers.

Comparative Analysis: Sterics & Reactivity

The following table contrasts 2,2-Dimethylhept-6-yn-3-one with its unhindered analog (6-
Heptyn-2-one) and a conjugated ynone (1-Phenyl-2-propyn-1-one).
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Table 1: Physicochemical & Reactivity Profile

Feature

2,2-Dimethylhept-6-
yn-3-one (Subject)

6-Heptyn-2-one
(Unhindered
Analog)

1-Phenyl-2-propyn-
1-one (Conjugated
Ynone)

Structure

Ketone Sterics

High (Blocked by t-
Butyl)

Low (Accessible
Methyl)

Moderate (Planar
Phenyl)

Electrophilicity

Low (Ketone is
resistant to

nucleophiles)

High (Prone to
aldol/addition)

Very High (Michael
Acceptor)

Primary Reactivity

5-exo-dig Cyclization

(to Furans)

Cyclization / Aldol
Condensation

Conjugate Addition
(1,4)

Stability

High (Resists self-

condensation)

Moderate (Can self-

condense)

Low (Polymerizes

easily)

Orthogonal Use

Yes (Alkyne reacts,

ketone stays inert)

No (Ketone competes)

No (Conjugated

system reacts)

Deep Dive: Mechanism & Applications

Gold(l)-Catalyzed Cycloisomerization

The primary application of 2,2-Dimethylhept-6-yn-3-one in drug discovery is the synthesis of

2-tert-butyl-substituted furans. The bulky tert-butyl group directs the regioselectivity of the

cyclization.

» Mechanism: The reaction proceeds via a 5-exo-dig cyclization. The Au(l) catalyst activates

the alkyne

-system. The carbonyl oxygen, despite the steric bulk, acts as the nucleophile attacking the

activated alkyne.

o Why it matters: The t-butyl group stabilizes the resulting oxonium intermediate, preventing

side reactions (like 6-endo-dig pathways) often seen with less hindered ketones.
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Orthogonal Functionalization (The "Silent" Ketone)

In linker design, the tert-butyl ketone serves as a latent handle.

o Step 1: The terminal alkyne undergoes CuAAC (Click reaction) or Sonogashira coupling. The
bulky ketone remains untouched.

e Step 2: The ketone is activated only under forcing conditions (e.g., Grignard addition with
heat or specific reduction) to install a tertiary alcohol or gem-dimethyl group later in the
sequence.

Visualizing the Workflow

The following diagram illustrates the synthesis of the compound and its divergent reactivity
pathways.

Au(l) Catalysis 5-exo-dig 2-tert-Butyl Furan

(Cycloisomerization) (Heterocycle Scaffold)

Mono-Alkylation
Regioselective;

Pinacolone
(t-Bu-CO-Me)

,,,,,,,,, CuAAC ‘Click' ne Specifi Triazole-Linker
Propargyl Bromide (Bioconjugation) (Ketone Intact)
+ NaH/THF

2,2-Dimethylhept-6-yn-3-one
(Target Molecule)

Click to download full resolution via product page

Caption: Synthesis and divergent application pathways of 2,2-Dimethylhept-6-yn-3-one. The
t-butyl group ensures mono-alkylation during synthesis and directs regioselectivity during
cyclization.

Experimental Protocols
Protocol A: Synthesis of 2,2-Dimethylhept-6-yn-3-one
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Rationale: Pinacolone allows for clean mono-alkylation due to the lack of protons on the tert-
butyl side.

e Reagents: Pinacolone (10 mmol), Sodium Hydride (60% dispersion, 11 mmol), Propargy!
Bromide (80% in toluene, 11 mmol), anhydrous THF (30 mL).

e Activation: Suspend NaH in THF at 0°C under Argon. Add Pinacolone dropwise over 10
minutes. Stir for 30 minutes at 0°C to form the enolate (evolution of

gas).

o Alkylation: Add Propargyl Bromide solution dropwise.
e Reaction: Warm to room temperature and reflux for 3 hours.
o Workup: Quench with saturated

. Extract with diethyl ether (
mL). Wash combined organics with brine, dry over
, and concentrate.

« Purification: Distillation under reduced pressure or flash chromatography (Hexanes/EtOAc
95:5).

o Validation:

NMR (CDCI3) should show a singlet at
ppm (9H, t-Bu) and a triplet at

ppm (1H, alkyne CH).

Protocol B: Gold(l)-Catalyzed Cyclization to 2-tert-
Butylfuran

Rationale: This protocol validates the compound's utility as a heterocycle precursor.

o Catalyst Preparation: Mix
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(2 mol%) and
(2 mol%) in 1,2-dichloroethane (DCE) to generate the cationic gold species in situ.

e Substrate Addition: Add 2,2-Dimethylhept-6-yn-3-one (1 mmol) to the catalyst mixture.

e Reaction: Stir at room temperature for 2—4 hours. Monitor by TLC (disappearance of ketone
spot).

e Mechanism Check: The reaction proceeds via nucleophilic attack of the carbonyl oxygen
onto the gold-activated alkyne (5-exo-dig), followed by protodeauration and aromatization.

« |solation: Filter through a short pad of silica to remove gold salts. Concentrate to yield the
substituted furan.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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